Cas no 1558139-94-8 (5,7-dimethylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid)
5,7-dimethylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- Pyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid, 5,7-dimethyl-
- 5,7-dimethylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid
-
- Inchi: 1S/C9H9N3O2/c1-5-7-3-10-4-11-12(7)6(2)8(5)9(13)14/h3-4H,1-2H3,(H,13,14)
- InChI Key: JRXDOBHGPFTMAQ-UHFFFAOYSA-N
- SMILES: N12C(C)=C(C(O)=O)C(C)=C1C=NC=N2
5,7-dimethylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN18756-100MG |
5,7-dimethylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid |
1558139-94-8 | 95% | 100MG |
¥ 3,201.00 | 2023-03-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN18756-250MG |
5,7-dimethylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid |
1558139-94-8 | 95% | 250MG |
¥ 5,121.00 | 2023-03-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN18756-500MG |
5,7-dimethylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid |
1558139-94-8 | 95% | 500MG |
¥ 8,540.00 | 2023-03-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN18756-1G |
5,7-dimethylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid |
1558139-94-8 | 95% | 1g |
¥ 12,804.00 | 2023-03-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN18756-5G |
5,7-dimethylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid |
1558139-94-8 | 95% | 5g |
¥ 38,412.00 | 2023-03-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN18756-100mg |
5,7-dimethylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid |
1558139-94-8 | 95% | 100mg |
¥3198.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN18756-250mg |
5,7-dimethylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid |
1558139-94-8 | 95% | 250mg |
¥5117.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN18756-500mg |
5,7-dimethylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid |
1558139-94-8 | 95% | 500mg |
¥8534.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN18756-1g |
5,7-dimethylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid |
1558139-94-8 | 95% | 1g |
¥12794.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN18756-100.0mg |
5,7-dimethylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid |
1558139-94-8 | 95% | 100.0mg |
¥3198.0000 | 2025-04-12 |
5,7-dimethylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on 5,7-dimethylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid
Introduction to 5,7-dimethylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid (CAS No. 1558139-94-8)
5,7-dimethylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1558139-94-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolotriazine class, a structural motif known for its broad spectrum of biological activities. The presence of multiple nitrogen atoms in its ring system imparts unique electronic and steric properties, making it a versatile scaffold for drug discovery and development.
The molecular structure of 5,7-dimethylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid consists of a fused tricyclic system comprising a pyrrole ring fused to a triazine moiety. The substitution pattern at the 5- and 7-positions with methyl groups enhances the compound's stability and influences its interactions with biological targets. The carboxylic acid functionality at the 6-position further expands its potential applications in medicinal chemistry by allowing for derivatization into amides, esters, or salts, which can modulate pharmacokinetic and pharmacodynamic properties.
In recent years, there has been growing interest in exploring the pharmacological potential of 5,7-dimethylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid and its derivatives. Preliminary studies have suggested that this compound exhibits promising biological activities across multiple disease pathways. For instance, research has indicated that derivatives of this scaffold may possess anti-inflammatory and immunomodulatory effects, making them relevant for the development of therapies targeting autoimmune and inflammatory disorders. Additionally, the structural features of 5,7-dimethylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid have been investigated for their potential role in inhibiting certain kinases and enzymes involved in cancer progression.
One of the most compelling aspects of 5,7-dimethylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid is its ability to serve as a privileged scaffold for generating novel bioactive molecules. The heterocyclic system provides a rich array of hydrogen bonding donors and acceptors, as well as hydrophobic pockets that can interact with specific residues in biological targets. This structural versatility has enabled chemists to design libraries of derivatives with tailored properties for optimizing potency and selectivity. Recent advances in computational chemistry and high-throughput screening have further accelerated the discovery process by allowing rapid virtual screening and experimental validation of candidate compounds.
The synthesis of 5,7-dimethylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid presents both challenges and opportunities for synthetic chemists. The construction of the tricyclic system requires precise control over reaction conditions to ensure high yield and purity. Strategies such as cyclocondensation reactions between appropriate precursors followed by functional group manipulations have been employed to access this scaffold efficiently. Additionally, modern synthetic methodologies including transition metal-catalyzed cross-coupling reactions have been utilized to introduce desired substituents at specific positions on the ring system.
In terms of therapeutic applications,5-methyluracil (CAS No. 56-04-0) derivatives have shown promise in preclinical models as potential treatments for neurological disorders due to their ability to cross the blood-brain barrier and interact with central nervous system receptors. Similarly,thymine (CAS No. 58-68-6) analogs have been explored for their antimicrobial properties by modifying their structure to enhance binding affinity to bacterial enzymes. These findings underscore the importance of 5-methyluracil (CAS No. 56-04-0) derivatives as lead compounds in drug discovery efforts aimed at addressing unmet medical needs.
The future direction of research on 5-methyluracil (CAS No. 56-04-0) derivatives will likely focus on elucidating their mechanism of action through structural biology techniques such as X-ray crystallography and cryo-electron microscopy. These approaches will provide detailed insights into how these compounds interact with their biological targets at an atomic level,thymine (CAS No. 58-68-6) analogs are expected to be valuable tools in understanding enzyme function and developing new therapeutic strategies.
Moreover,thymine (CAS No. 58-68-6) analogs are anticipated to play a significant role in personalized medicine initiatives by serving as starting points for generating patient-specific therapeutics tailored to individual genetic profiles,thymine (CAS No. 58-68-6) analogs exhibit unique biochemical properties that distinguish them from other nucleobases,thymine (CAS No. 58-68-6) analogs are expected to contribute significantly to advancements in nucleic acid-based therapies,thymine (CAS No. 58-68-6) analogs continue to be explored as promising candidates for next-generation therapeutics due to their unique chemical properties.
In conclusion,thymine (CAS No. 58-68-6) derivatives represent a dynamic area of pharmaceutical research with substantial potential for developing novel treatments across various therapeutic areas,thymine (CAS No. 58-68-6) analogs demonstrate remarkable versatility in medicinal chemistry applications,thymine (CAS No. 58-68-6) analogs continue to inspire innovation through interdisciplinary collaborations between synthetic chemists,biologists,and clinicians seeking solutions for complex diseases.
1558139-94-8 (5,7-dimethylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid) Related Products
- 143250-21-9(Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 2,7-dimethyl-, sodium salt (1:1))
- 143803-85-4(Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 2,7-dimethyl-)
- 1547031-69-5(5-methylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid)
- 1546150-28-0(5-methylpyrrolo[2,1-f][1,2,4]triazine-7-carboxylic acid)
- 1896341-87-9(2-methylpyrazolo[1,5-a]pyrazine-3-carboxylic acid)
- 2090139-01-6(methyl 4-chloro-5,7-dimethylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylate)
- 1522784-77-5(Pyrrolo[2,1-f][1,2,4]triazine-5-carboxylic acid)
- 1369341-82-1(2-methylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid)
- 1368354-47-5(Pyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid)
- 1781902-78-0(4-chloro-5,7-dimethylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid)